Cas no 122961-18-6 (Phenol, 4-(1,3-dimethylheptyl)-)

Phenol, 4-(1,3-dimethylheptyl)- structure
122961-18-6 structure
Product Name:Phenol, 4-(1,3-dimethylheptyl)-
CAS No:122961-18-6
MF:C15H24O
MW:220.350464820862
CID:1217542
PubChem ID:14266887
Update Time:2025-04-20

Phenol, 4-(1,3-dimethylheptyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1,3-dimethylheptyl)-
    • 4-(4-methyloctan-2-yl)phenol
    • 122961-18-6
    • Phenol, 4-(1,3-dimethylheptyl)
    • DTXSID30558180
    • Inchi: 1S/C15H24O/c1-4-5-6-12(2)11-13(3)14-7-9-15(16)10-8-14/h7-10,12-13,16H,4-6,11H2,1-3H3
    • InChI Key: JQAZDEHCPWOMQE-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(C)CC(C)CCCC

Computed Properties

  • Exact Mass: 220.18282
  • Monoisotopic Mass: 220.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Phenol, 4-(1,3-dimethylheptyl)- Related Literature

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